Cas no 105578-69-6 (Piperazine, 1-(2-furanylcarbonyl)-4-[2-[4-(methylthio)phenyl]-2-oxoethyl]-)

• Product Name: Piperazine, 1-(2-furanylcarbonyl)-4-[2-[4-(methylthio)phenyl]-2-oxoethyl]-
• CAS No: 105578-69-6
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 97451
• PubChem ID: 71333617
• Update Time: 2025-04-18

Piperazine, 1-(2-furanylcarbonyl)-4-[2-[4-(methylthio)phenyl]-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-furanylcarbonyl)-4-[2-[4-(methylthio)phenyl]-2-oxoethyl]-
• 2-[4-(furan-2-carbonyl)piperazin-1-yl]-1-(4-methylsulfanylphenyl)ethanone
• 105578-69-6
• 2-[4-(Furan-2-carbonyl)piperazin-1-yl]-1-[4-(methylsulfanyl)phenyl]ethan-1-one
• DTXSID20761843

• Inchi： 1S/C18H20N2O3S/c1-24-15-6-4-14(5-7-15)16(21)13-19-8-10-20(11-9-19)18(22)17-3-2-12-23-17/h2-7,12H,8-11,13H2,1H3
• InChI Key： SIWUGPQQAVPWQU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CN1CCN(C(C2=CC=CO2)=O)CC1)=O

Computed Properties

• Exact Mass: 344.1196
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• PSA: 53.76